7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H24N2O4/c1-23-15-5-2-4-14-12-16(25-17(14)15)18(22)20-13-19(6-3-7-19)21-8-10-24-11-9-21/h2,4-5,12H,3,6-11,13H2,1H3,(H,20,22)
• InChI Key: NYSCUUKPINZAEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3(CCC3)N4CCOCC4
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide, also known as LY278584, is a synthetic compound that belongs to the class of benzofuran carboxamides. It is a potent and selective antagonist of the 5-HT6 receptor, which is a subtype of the serotonin receptor. The 5-HT6 receptor is primarily expressed in the brain, and its activation has been linked to various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. Therefore, LY278584 has been extensively studied for its potential therapeutic applications in these areas.

Mechanism of Action

7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide is a selective antagonist of the 5-HT6 receptor, which is a subtype of the serotonin receptor. The 5-HT6 receptor is primarily expressed in the brain, and its activation has been linked to various neurological and psychiatric disorders. By blocking the activation of the 5-HT6 receptor, 7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide modulates the release of various neurotransmitters, such as dopamine, serotonin, and acetylcholine, which are involved in cognitive function, memory, and mood regulation.
Biochemical and physiological effects:
7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide has been shown to have various biochemical and physiological effects in animal models. In preclinical studies, 7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide has been shown to improve cognitive function and memory, reduce anxiety-like behavior, and have antipsychotic and antidepressant-like effects. It has also been shown to modulate the release of various neurotransmitters, such as dopamine, serotonin, and acetylcholine.

Advantages and Limitations for Lab Experiments

7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide has several advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective antagonist of the 5-HT6 receptor, which allows for specific modulation of the receptor's activity. However, one of the limitations is that it has poor solubility in water, which can make it challenging to administer in animal studies. Additionally, the long-term effects of 7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide on cognitive function and memory are not well understood, and further research is needed to elucidate its potential therapeutic applications.

Future Directions

There are several future directions for research on 7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide. One potential direction is to investigate its potential therapeutic applications in other neurological and psychiatric disorders, such as Parkinson's disease and anxiety disorders. Another direction is to explore its long-term effects on cognitive function and memory in animal models. Additionally, the development of more potent and selective 5-HT6 receptor antagonists may provide new insights into the role of the receptor in various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide involves a multi-step process that starts with the reaction of 2-nitrobenzaldehyde with cyclobutanone to form 2-(cyclobutylmethylidene)-2,3-dihydro-1-benzofuran-3-one. This intermediate is then reduced to 2-(cyclobutylmethyl)-2,3-dihydro-1-benzofuran-3-one, which is further reacted with morpholine to yield 2-(cyclobutylmethyl)-2,3-dihydro-1-benzofuran-3-one morpholinyl hydrazone. Finally, the hydrazone is treated with methoxyacetyl chloride to obtain 7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide.

Scientific Research Applications

7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. In preclinical studies, 7-Methoxy-N-[(1-morpholin-4-ylcyclobutyl)methyl]-1-benzofuran-2-carboxamide has shown promising results in improving cognitive function and memory in animal models of Alzheimer's disease and age-related cognitive decline. It has also been shown to have antipsychotic and antidepressant-like effects in animal models of schizophrenia and depression, respectively.